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Compound of Interest

Compound Name: CADD522

Cat. No.: B2804772

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the laboratory-scale
synthesis of CADD522, a potent small molecule inhibitor of the RUNX2 transcription factor.
CADD522 has demonstrated significant anti-tumor activity in preclinical models of breast and
bone cancer, making its availability for research purposes crucial. The synthesis outlined herein
is a three-step process commencing with a Diels-Alder reaction, followed by anhydride
hydrolysis and a final amidation step. This protocol is intended to provide researchers with the
necessary information to produce CADD522 for in vitro and in vivo studies.

Introduction

CADD522, with the IUPAC name 3-((3,4-dichlorophenyl)carbamoyl)bicyclo[2.2.1]hept-5-ene-2-
carboxylic acid, is a novel therapeutic candidate that functions by inhibiting the DNA binding of
the RUNX2 transcription factor.[1] RUNX2 is a key regulator of genes involved in cancer
progression, including those associated with cell proliferation, invasion, and metastasis.[2][3]
By disrupting the activity of RUNX2, CADD522 has been shown to suppress tumor growth and
metastasis in various cancer models. These promising results have generated significant
interest in further exploring the therapeutic potential of CADD522. This document provides a
comprehensive guide for its laboratory synthesis.
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CADD522 Properties and Data

Property Value Reference

3-((3,4-

dichlorophenyl)carbamoyl)bicy o
IUPAC Name MedKoo Biosciences

clo[2.2.1]hept-5-ene-2-

carboxylic acid

CAS Number 199735-88-1 MedKoo Biosciences
Molecular Formula C15H13CI2NO3 MedKoo Biosciences
Molecular Weight 326.17 g/mol MedKoo Biosciences
Appearance White to off-white solid MedKoo Biosciences
Purity >98% (Commercially available) MedKoo Biosciences
Solubility Soluble in DMSO, DMF, and Cayman Chemical
Ethanol
Synthetic Workflow

The overall synthetic scheme for CADD522 is depicted below. The process begins with the
formation of the bicyclic core via a Diels-Alder reaction, followed by functional group
manipulations to arrive at the final product.
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Step 1: Diels-Alder Reaction

Cyclopentadiene

Maleic Anhydride

Ethyl Acetate, 1t

cis-5-Norbornene-

endo-2,3-dicarboxylic anhydride

H20, heat

Step 2: Heldrolysis

cis-5-Norbornene-endo-2,3-dicarboxylic acid

Coupling Agent, Base, DM

Step 3: Amidation

3,4-Dichloroaniline

F

> CADD522
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Laboratory
Synthesis of CADD522]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2804772#methods-for-synthesizing-cadd522-for-
laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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